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Executive Summary

This technical guide provides a comprehensive overview of the linear polybutylene
terephthalate (PBT) trimer, a low molecular weight oligomer of the engineering thermoplastic
PBT. While a specific CAS number for the linear PBT trimer is not readily available in public
databases, this guide synthesizes the current scientific understanding of its formation,
characterization, and potential toxicological significance. The focus is on providing researchers
and professionals in drug development and material science with the necessary data and
methodologies for its study. This document addresses the CAS number ambiguity, presents
guantitative data on PBT oligomers, details relevant experimental protocols, and discusses the
toxicological context of these compounds.

CAS Number and Chemical Identity

A dedicated CAS (Chemical Abstracts Service) Registry Number for the linear PBT trimer has
not been identified in a review of scientific literature and chemical databases. The broader
category of poly(butylene terephthalate) is identified by CAS Numbers 24968-12-5 and 26062-
94-2. In contrast, the cyclic PBT trimer is well-defined with CAS Number 63440-94-8.

Linear and cyclic oligomers are non-intentionally added substances (NIAS) that form as by-
products during the polycondensation process of PBT synthesis. While cyclic oligomers are
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typically more abundant within the PBT material, linear oligomers have been shown to be more
relevant in migration studies, particularly into agueous environments.

Table 1: Chemical Identity of PBT and its Trimer Oligomers

Molecular Formula  Molecular Weight

Compound CAS Number . .
(Trimer) (Trimer)

Poly(butylene 24968-12-5, 26062- )
(C12H1204)n Variable

terephthalate) 94-2

Linear PBT Trimer Not available C36H40013 672.7 g/mol

Cyclic PBT Trimer 63440-94-8 C36H36012 660.7 g/mol

Formation and Synthesis of Linear PBT Oligomers

Linear PBT oligomers, including the trimer, are formed during the melt polycondensation of 1,4-
butanediol and terephthalic acid or its dimethyl ester. The formation of these oligomers is a
natural consequence of the step-growth polymerization mechanism. The process involves
esterification or transesterification followed by polycondensation at high temperatures and
under vacuum to remove the condensation by-products (water or methanol).

While specific protocols for the targeted synthesis of linear PBT trimer are not prevalent in the
literature, its formation can be understood as an intermediate step in the overall polymerization.
The general process is outlined below.

Logical Workflow for PBT Synthesis and Oligomer
Formation
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Caption: PBT synthesis workflow leading to polymer and oligomer formation.

Quantitative Data on PBT Oligomers

Quantitative analysis of PBT oligomers is crucial for assessing their migration from food contact
materials and for toxicological studies. Research has shown that the total oligomer content in
PBT can vary.

Table 2: Summary of Quantitative Data for PBT Oligomers
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Parameter Value Source

Total Oligomer Content in PBT  1.87 - 6.10 mg/g [1112]

Relative Abundance of Cyclic Typically >90% of total 3]

Oligomers in PBT oligomers

Migration of Linear Oligomers
(Water, 100°C, 2h, 3rd 0.29 mg/item [3]

migration)

Migration of Cyclic Oligomers

218 pg/L 0
(Milk, 70°C, 2h, 3rd migration) Hd [1[2]

Migration of Cyclic Oligomers

) ) 7.5 mg/kg [4]
(Sunflower Qil, 200°C, 10 min)

Experimental Protocols
Extraction of Oligomers from PBT Material

A common method for the exhaustive extraction of oligomers from PBT for analytical purposes
is ultrasonication with a suitable solvent.

Protocol: Ultrasonic Extraction

o Sample Preparation: Mill PBT pellets or cut articles into small pieces to increase the surface
area.

o Extraction: Place a known weight of the milled PBT sample into a flask. Add
dichloromethane.

e Ultrasonication: Sonicate the mixture for 3 hours.

« Filtration and Concentration: Filter the extract to remove polymer particles. Evaporate the
solvent to concentrate the oligomers.

o Reconstitution: Reconstitute the residue in a suitable solvent (e.g., acetonitrile) for analysis.

[2]
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Analysis of PBT Oligomers by HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry is a powerful
technique for the identification and quantification of PBT oligomers.

Protocol: HPLC-DAD/ESI-MS Analysis

Chromatographic System: A standard HPLC system with a Diode Array Detector (DAD) and
an Electrospray lonization Mass Spectrometer (ESI-MS).

e Column: A C18 reversed-phase column is typically used.
» Mobile Phase: A gradient of water and acetonitrile is commonly employed.

o Detection: DAD is used for quantification based on the terephthalate chromophore. ESI-MS
is used for identification based on the mass-to-charge ratio of the oligomers.

o Quantification: Due to the lack of commercial standards for individual linear oligomers,
quantification is often performed using an external standard such as bis(2-hydroxyethyl)
terephthalate (BHET) or by calculating the overall oligomer content after hydrolysis to
terephthalic acid.[3][4]

Workflow for Oligomer Analysis
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Caption: Experimental workflow for the analysis of PBT oligomers.

Toxicological Assessment and Biological Pathways

Direct experimental toxicological data for PBT oligomers, both linear and cyclic, is limited.[5] In
the absence of such data, the Threshold of Toxicological Concern (TTC) concept is often
applied for risk assessment.
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e Cyclic PBT Oligomers: In silico assessments categorize cyclic polyester oligomers under
Cramer Class Ill, which suggests potential significant toxicity. The recommended maximum
daily intake under this class is 90 ug per person.[1][6]

e Linear PBT Oligomers: Assuming a best-case scenario where all migrating oligomers are
linear, they are often considered under Cramer Class I, which has a much higher daily
threshold of 1800 g per person.[1]

It is important to note that the potential for hydrolysis of cyclic oligomers in the gastrointestinal
tract could reduce their toxicity.[4][5]

Signaling Pathways

There is currently no scientific evidence to suggest that linear or cyclic PBT oligomers are
involved in specific biological signaling pathways in a regulated manner. As synthetic
xenobiotics, their interactions with biological systems are more likely to be disruptive rather
than functioning as signaling molecules. Toxicological studies would focus on endpoints such
as cytotoxicity, genotoxicity, and endocrine disruption rather than specific signaling pathway
modulation.

Conclusion

The linear PBT trimer is an important, albeit often overlooked, component of poly(butylene
terephthalate) materials. While it lacks a specific CAS number, its presence and potential for
migration are of interest to researchers in material science, food safety, and toxicology. The
methodologies for its extraction and analysis are well-established, relying on standard
chromatographic and mass spectrometric techniques. Future research should focus on the
targeted synthesis of linear PBT oligomers to enable more detailed toxicological studies and to
clarify their potential health impacts. The provided data and protocols in this guide serve as a
valuable resource for professionals working with or studying these materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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